Cas no 120354-21-4 (3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one)

3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused benzothienopyrimidinone core. Its structure incorporates both thiophene and pyrimidine moieties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of an amino group at the 3-position enhances its reactivity, facilitating further functionalization. This compound exhibits potential as a building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its rigid, polycyclic framework contributes to stability and selective binding properties. The dimethyl and tetrahydro modifications further influence its solubility and pharmacokinetic profile, broadening its applicability in medicinal chemistry.
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one structure
120354-21-4 structure
Product Name:3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one
CAS No:120354-21-4
MF:C12H15N3OS
MW:249.33200097084
MDL:MFCD01140890
CID:1076761
PubChem ID:3078207
Update Time:2025-06-08

3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one
    • [1]benzothieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5,6,7,8-tetrahydro-2,7-dimethyl-
    • 3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
    • T0513-8558
    • BRN 5958703
    • Oprea1_125412
    • Oprea1_031247
    • 3-amino-2,7-dimethyl-5,6,7,8-tetrahydrobenzothiopheno[3,2-e]pyrimidin-4-one
    • 5,6,7,8-Tetrahydro-3-amino-2,7-dimethylbenzothieno(2,3-d)pyrimidin-4(3H)-one
    • 3-amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[3,2-e]pyrimidin-4-one
    • Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2,7-dimethyl-
    • BAS 00727695
    • 4-AMINO-5,11-DIMETHYL-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIEN-3-ONE
    • 3-amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • Z56884933
    • STK349056
    • 120354-21-4
    • BBL037397
    • VS-14126
    • ALBB-001819
    • DTXSID60923347
    • AKOS000308137
    • AKOS005170730
    • 3-amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
    • CS-0283268
    • MFCD01140890
    • 3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one
    • MDL: MFCD01140890
    • Inchi: 1S/C12H15N3OS/c1-6-3-4-8-9(5-6)17-11-10(8)12(16)15(13)7(2)14-11/h6H,3-5,13H2,1-2H3
    • InChI Key: CRMSMSNBTURPKP-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(N(C(C)=N2)N)=O)C2=C1CC(C)CC2

Computed Properties

  • Exact Mass: 249.09375
  • Monoisotopic Mass: 249.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.9A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.53
  • Boiling Point: 467.6°C at 760 mmHg
  • Flash Point: 236.6°C
  • Refractive Index: 1.767
  • PSA: 58.69

3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A016030-100mg
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
120354-21-4
100mg
$ 185.00 2022-06-08
TRC
A016030-250mg
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
120354-21-4
250mg
$ 380.00 2022-06-08
TRC
A016030-500mg
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
120354-21-4
500mg
$ 600.00 2022-06-08
abcr
AB404739-500 mg
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
120354-21-4
500MG
€313.80 2023-01-22
abcr
AB404739-1 g
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
120354-21-4
1 g
€406.00 2023-07-19
abcr
AB404739-5 g
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
120354-21-4
5 g
€1,074.00 2023-07-19
Chemenu
CM113779-1g
3-amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
120354-21-4 95%
1g
$*** 2023-04-03
Matrix Scientific
029062-500mg
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
120354-21-4
500mg
$189.00 2023-09-06
abcr
AB404739-500mg
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one; .
120354-21-4
500mg
€333.00 2025-04-22
abcr
AB404739-1g
3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one; .
120354-21-4
1g
€397.00 2025-04-22
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